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Compound of Interest

Compound Name: N-Isovaleroylglycine

Cat. No.: B1141336

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Isovaleroylglycine (IVG) is a critical biomarker for the diagnosis and monitoring of Isovaleric
Acidemia, an inherited metabolic disorder affecting leucine catabolism. Quantitative analysis of
IVG in biological matrices such as urine, amniotic fluid, and blood is essential for clinical
diagnosis and for research into the efficacy of therapeutic interventions. Stable-isotope dilution
mass spectrometry (SID-MS) is the gold standard for accurate and precise quantification of
small molecules like IVG in complex biological samples. This document provides detailed
application notes and protocols for the measurement of N-Isovaleroylglycine using SID-MS by
both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS).

Biochemical Pathway

In Isovaleric Acidemia, the deficiency of isovaleryl-CoA dehydrogenase leads to the
accumulation of isovaleryl-CoA. This is then conjugated with glycine to form N-
isovalerylglycine, which is excreted in the urine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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